Cas no 1017472-25-1 (4-[(4-methylphenyl)methyl]-1-Piperazinepropanamine)

4-[(4-methylphenyl)methyl]-1-Piperazinepropanamine structure
1017472-25-1 structure
Product Name:4-[(4-methylphenyl)methyl]-1-Piperazinepropanamine
CAS No:1017472-25-1
MF:C15H25N3
MW:247.379103422165
CID:1096426
PubChem ID:24275131
Update Time:2025-04-20

4-[(4-methylphenyl)methyl]-1-Piperazinepropanamine Chemical and Physical Properties

Names and Identifiers

    • 4-[(4-methylphenyl)methyl]-1-Piperazinepropanamine
    • 3-(4-(4-Methylbenzyl)piperazin-1-yl)propan-1-amine
    • 1017472-25-1
    • 3-[4-(4-methylbenzyl)piperazin-1-yl]propan-1-amine
    • 3-[4-[(4-methylphenyl)methyl]piperazin-1-yl]propan-1-amine
    • AKOS004912479
    • 3-{4-[(4-METHYLPHENYL)METHYL]PIPERAZIN-1-YL}PROPAN-1-AMINE
    • Inchi: 1S/C15H25N3/c1-14-3-5-15(6-4-14)13-18-11-9-17(10-12-18)8-2-7-16/h3-6H,2,7-13,16H2,1H3
    • InChI Key: TWVHOUYIYMJDDS-UHFFFAOYSA-N
    • SMILES: N1(CCCN)CCN(CC2C=CC(C)=CC=2)CC1

Computed Properties

  • Exact Mass: 247.204847810g/mol
  • Monoisotopic Mass: 247.204847810g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 216
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 32.5Ų
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